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Compound of Interest

Compound Name: Decatromicin B

Cat. No.: B15561274

For Researchers, Scientists, and Drug Development Professionals

Decatromicin B is a potent antibiotic metabolite isolated from the bacterium Actinomadura sp.
[1][2]. This document provides a concise technical guide to its known antibacterial activity, with
a focus on quantitative data and experimental context. While research on Decatromicin B is
not extensive, existing data indicates significant potential, particularly against challenging
Gram-positive pathogens.

Antibacterial Spectrum: Quantitative Analysis

Decatromicin B has demonstrated potent inhibitory activity against a range of Gram-positive
bacteria.[3] Its efficacy is particularly noteworthy against methicillin-resistant Staphylococcus
aureus (MRSA), a significant threat in clinical settings.[4][5] The available Minimum Inhibitory
Concentration (MIC) data is summarized in the table below.
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Minimum Inhibitory

Bacterial Strain Type Concentration (MIC)
(ng/mL)
Staphylococcus aureus -
) ] Gram-positive 0.39 - 0.78[1]
(various strains)
Staphylococcus aureus -
) Gram-positive 0.39 and 0.78[1]
(MRSA, two strains)
Micrococcus luteus Gram-positive 0.78[1]
Bacillus subtilis Gram-positive 0.78[1]
Corynebacterium bovis Gram-positive 6.25[1]

It is important to note that Decatromicin B has also been reported to exhibit activity against
Gram-negative bacteria, although specific quantitative data is not readily available in the
reviewed literature.[3]

Mechanism of Action

The precise mechanism of action for Decatromicin B has not been fully elucidated, a fact
attributed to the compound's limited availability for extensive research.[2][6] However,
understanding the common mechanisms of antibacterial agents provides a framework for
potential modes of action.
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Caption: Potential mechanisms of action for antibacterial agents.

Experimental Protocols: Minimum Inhibitory
Concentration (MIC) Determination

While specific experimental protocols for Decatromicin B are not detailed in the available

literature, a standard method for determining the MIC of an antibiotic is the broth microdilution

assay. This widely accepted technique provides a quantitative measure of a compound's

antibacterial potency.

Objective: To determine the lowest concentration of an antimicrobial agent that prevents visible

growth of a microorganism.
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Materials:

Test compound (e.g., Decatromicin B)

Bacterial culture in logarithmic growth phase

Sterile 96-well microtiter plates

Appropriate sterile broth medium (e.g., Mueller-Hinton Broth)

Pipettes and sterile tips

Incubator

Microplate reader (optional, for quantitative analysis)

Methodology:

Serial Dilution of the Antimicrobial Agent: A two-fold serial dilution of the test compound is
prepared directly in the wells of a 96-well plate. This creates a gradient of decreasing
antibiotic concentrations.

Inoculum Preparation: A standardized inoculum of the test bacterium is prepared and diluted
to a final concentration of approximately 5 x 10"5 colony-forming units (CFU)/mL.

Inoculation: Each well containing the diluted antimicrobial agent is inoculated with the
bacterial suspension. Control wells containing only the growth medium and bacteria (positive
control) and only the medium (negative control) are also included.

Incubation: The microtiter plate is incubated under appropriate conditions for the test
organism (typically 18-24 hours at 37°C).

Data Analysis: The MIC is determined as the lowest concentration of the antimicrobial agent
in which there is no visible growth of the bacterium. This can be assessed visually or by
measuring the optical density at 600 nm (OD600) using a microplate reader.
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Caption: Workflow for MIC determination by broth microdilution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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